3-(4-methoxyphenyl)-N-(7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)propanamide

• IUPAC Name: 3-(4-methoxyphenyl)-N-(7-methyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)propanamide
• InChI: InChI=1S/C17H17N3O3S/c1-11-15(16(22)20-9-10-24-17(20)18-11)19-14(21)8-5-12-3-6-13(23-2)7-4-12/h3-4,6-7,9-10H,5,8H2,1-2H3,(H,19,21)
• InChI Key: XKYQFQWZLHAXRX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N2C=CSC2=N1)NC(=O)CCC3=CC=C(C=C3)OC
• Molecular Formula: C17H17N3O3S
• Molecular Weight: 343.4 g/mol

Description

3-(4-methoxyphenyl)-N-(7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)propanamide is a useful research compound. Its molecular formula is C17H17N3O3S and its molecular weight is 343.4. The purity is usually 95%.
BenchChem offers high-quality 3-(4-methoxyphenyl)-N-(7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-methoxyphenyl)-N-(7-methyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

Research efforts have been directed towards synthesizing novel compounds incorporating thiazolo[3,2-a]pyrimidine scaffolds due to their significant biological activities. For instance, compounds with antimicrobial, antifungal, and anticonvulsant activities have been synthesized, indicating the versatility of these scaffolds in drug discovery. Severina et al. (2019) explored the alkylation of 6-methyl-2-thioxo-2,3-dihydro-1H-pyrimidine-4-one phenacyl bromides, revealing their potential in synthesizing compounds with anticonvulsant properties (Severina et al., 2019). Additionally, compounds synthesized from visnaginone and khellinone were found to exhibit anti-inflammatory and analgesic activities, suggesting their therapeutic potential (Abu‐Hashem et al., 2020).

Anticancer and Antioxidant Activities

The search for new anticancer agents has led to the investigation of thiazolo[3,2-a]pyrimidine derivatives for their potential antiproliferative effects. Tumosienė et al. (2020) synthesized novel derivatives showing significant antioxidant activity and promising anticancer effects against glioblastoma and breast cancer cell lines, highlighting the potential of these compounds in cancer therapy (Tumosienė et al., 2020).

Herbicidal Activity

Beyond their biomedical applications, some thiazolo[3,2-a]pyrimidine derivatives have been evaluated for their selective herbicidal activity. Liu and Shi (2014) designed and synthesized novel compounds displaying moderate to good herbicidal activity against certain plant species, indicating their potential utility in agricultural settings (Liu & Shi, 2014).